Cas no 172984-44-0 (Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,2-(ethylthio)-3-(phenylmethyl)-)

• Product Name: Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,2-(ethylthio)-3-(phenylmethyl)-
• CAS No: 172984-44-0
• MF: C₂₆H₂₈N₂OS
• MW: 416.578325271606
• CID: 150142
• PubChem ID: 1841368
• Update Time: 2025-04-19

Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,2-(ethylthio)-3-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Spiro[benzo[h]quinazoline-5(3H),1'-cyclohexan]-4(6H)-one,2-(ethylthio)-3-(phenylmethyl)-
• 3-benzyl-2-ethylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclohexane]-4-one
• 3-Benzyl-2-(ethylsulfanyl)-3H-spiro[benzo[h]quinazoline-5,1'-cyclohexan]-4(6H)-one
• 2-(Ethylthio)-3-benzyl-4-oxo-1,2,3,4,5,6-hexahydrospiro(benzo(h)quinazoline-5,1'-cyclohexane)
• DTXSID70169451
• AJ-292/34008034
• Oprea1_212263
• SR-01000430478
• 2-(Ethylthio)-3-(phenylmethyl)spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one
• 3-BENZYL-2-(ETHYLSULFANYL)-4,6-DIHYDRO-3H-SPIRO[BENZO[H]QUINAZOLINE-5,1'-CYCLOHEXAN]-4-ONE
• Oprea1_410457
• AKOS000505385
• Spiro(benzo(h)quinazoline-5(3H),1'-cyclohexan)-4(6H)-one, 2-(ethylthio)-3-(phenylmethyl)-
• 172984-44-0
• SR-01000430478-1
• 3-benzyl-2-(ethylsulfanyl)-5,6-dihydrospiro(benzo[h]quinazoline-5,1'-cyclohexane)-4(3H)-one

• Inchi： 1S/C26H28N2OS/c1-2-30-25-27-23-21-14-8-7-13-20(21)17-26(15-9-4-10-16-26)22(23)24(29)28(25)18-19-11-5-3-6-12-19/h3,5-8,11-14H,2,4,9-10,15-18H2,1H3
• InChI Key： XTTOVWKHXAMCIZ-UHFFFAOYSA-N
• SMILES： S(CC)C1=NC2C3C=CC=CC=3CC3(C=2C(N1CC1C=CC=CC=1)=O)CCCCC3

Computed Properties

• Exact Mass: 416.19244
• Monoisotopic Mass: 416.19223469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67